Cas no 2227685-91-6 (ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate)

• Product Name: ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate
• CAS No: 2227685-91-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5837956
• PubChem ID: 165824553
• Update Time: 2025-06-13

ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate
• EN300-1732368
• 2227685-91-6
• ethyl 4-[(2S)-2-aminopropyl]piperidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-3-15-11(14)13-6-4-10(5-7-13)8-9(2)12/h9-10H,3-8,12H2,1-2H3/t9-/m0/s1
• InChI Key： ZFXYPYGSQWVANG-VIFPVBQESA-N
• SMILES： O(CC)C(N1CCC(C[C@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate

Professional Introduction to Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate (CAS No. 2227685-91-6)

Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2227685-91-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of the (2S) configuration in its molecular structure underscores its importance in drug design and development, particularly in the quest for highly selective and efficacious pharmacological agents.

The< strong>Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate molecule exhibits a complex arrangement of functional groups, including an amine and a carboxylate ester moiety, which contribute to its unique chemical properties. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting neurological and cardiovascular disorders. The stereochemical purity of this compound is critical, as even minor deviations can significantly impact its biological activity and pharmacokinetic profile.

Recent research has highlighted the< strong>Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate as a key building block in the synthesis of potential treatments for neurodegenerative diseases. Studies have demonstrated that piperidine derivatives can modulate neurotransmitter systems, making them promising candidates for drugs aimed at conditions such as Alzheimer's disease and Parkinson's disease. The (2S) configuration, in particular, has been associated with enhanced binding affinity and reduced side effects compared to its enantiomers.

In addition to its applications in neurology, Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate has shown potential in cardiovascular research. Its ability to interact with specific enzymes and receptors has led to investigations into its role as an antihypertensive agent. The carboxylate ester group in its structure facilitates further chemical modifications, allowing researchers to fine-tune its pharmacological properties for targeted therapeutic effects.

The synthesis of Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as chiral resolution and asymmetric synthesis, are employed to ensure high enantiomeric purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

Advances in computational chemistry have further enhanced the understanding of Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective drug candidates. These computational approaches complement experimental data, offering a holistic view of the compound's pharmacological properties.

The< strong>Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate market is expanding as pharmaceutical companies invest heavily in developing innovative treatments for various diseases. Its versatility as an intermediate makes it a valuable asset for drug discovery programs targeting multiple therapeutic areas. As research continues to uncover new applications for this compound, its demand is expected to grow significantly.

In conclusion, Ethyl 4-(2S)-2-aminopropylpiperidine-1-carboxylate (CAS No. 2227685-91-6) stands out as a pivotal compound in modern pharmaceutical chemistry. Its unique structural features and stereochemical purity make it an indispensable tool for researchers developing novel therapeutics. With ongoing advancements in synthetic methodologies and computational chemistry, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in drug discovery and development.